N,4-dimethylbenzenesulfonohydrazide

• CAS RN: 22547-51-9
• Molecular Formula: C8H12N2O2S
• Molecular Weight: 200.26 g/mol
• IUPAC Name: N,4-dimethylbenzenesulfonohydrazide
• InChI: InChI=1S/C8H12N2O2S/c1-7-3-5-8(6-4-7)13(11,12)10(2)9/h3-6H,9H2,1-2H3
• InChI Key: NWHQWDAMGMGFOF-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(C)N

Description

“N,4-dimethylbenzenesulfonohydrazide” is a chemical compound with the molecular formula C8H12N2O2S. It has a molecular weight of 200.262 g/mol. Another compound, “N’-[(Methoxycarbonyl)sulfanyl]-N,4-dimethylbenzenesulfonohydrazide”, has a similar structure and is often associated with it.

Molecular Structure Analysis

The molecular structure of “N,4-dimethylbenzenesulfonohydrazide” is characterized by the presence of a benzenesulfonohydrazide group, which includes a benzene ring attached to a sulfonohydrazide group. The compound also contains two methyl groups attached to the nitrogen atom and the fourth carbon of the benzene ring.

Synthesis routes and methods

Procedure details

Into a 100 mL three necked round bottom flask equipped with a mechanical stirrer, thermometer, and dropping funnel under an atmosphere of nitrogen was added THF (25 mL), methylhydrazine (2.53 g, 2.92 mL, 55 mmol), and triethylamine (4.35 g, 5.99 mL, 55 mmol). The temperature of the mixture was lowered to approximately 5° C. and 4-methylbenzenesulfonyl chloride (9.5 g, 50 mmol) dissolved in 25 mL of THF was added dropwise at a rate such that the temperature did not rise over 10° C. The cooling bath was removed and the mixture was allowed to stir overnight at RT. Ether (100 mL) was added to the reaction mixture and the resulting slurry was washed with water (50 mL), brine (50 mL), dried (Na2SO4), and the solvent was removed in vacuo to give 9.5 g (95% yield) of the title product. 1H NMR (CDCl3) δ 7.7 (d, 2H), 7.4 (d, 2H), 3.6 (s, b, 2H), 2.8 (s, 3H), 2.4 (s, 3H)